Cas no 1888544-68-0 (6,6-dimethyl-1,4-oxazepane-3-carboxylic acid)

• Product Name: 6,6-dimethyl-1,4-oxazepane-3-carboxylic acid
• CAS No: 1888544-68-0
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6452055
• PubChem ID: 117272959
• Update Time: 2025-11-01

6,6-dimethyl-1,4-oxazepane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,6-dimethyl-1,4-oxazepane-3-carboxylic acid
• EN300-1272759
• 1888544-68-0

• Inchi： 1S/C8H15NO3/c1-8(2)4-9-6(7(10)11)3-12-5-8/h6,9H,3-5H2,1-2H3,(H,10,11)
• InChI Key： IHXSYBXPTIJYMG-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)NCC(C)(C)C1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 58.6Ų

Additional information on 6,6-dimethyl-1,4-oxazepane-3-carboxylic acid

Recent Advances in the Study of 6,6-dimethyl-1,4-oxazepane-3-carboxylic acid (CAS: 1888544-68-0)

6,6-dimethyl-1,4-oxazepane-3-carboxylic acid (CAS: 1888544-68-0) is a novel chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxazepane ring structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in modern medicinal chemistry.

The synthesis of 6,6-dimethyl-1,4-oxazepane-3-carboxylic acid has been a subject of recent investigation, with researchers exploring efficient and scalable routes to produce this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a multi-step synthetic pathway that achieved high yields and purity. The key steps involved the cyclization of a precursor molecule followed by carboxylation, resulting in the formation of the oxazepane ring. The study also emphasized the importance of optimizing reaction conditions to minimize by-products and improve overall efficiency.

Pharmacological evaluations of 6,6-dimethyl-1,4-oxazepane-3-carboxylic acid have revealed its potential as a modulator of specific biological targets. In vitro studies demonstrated its affinity for G-protein coupled receptors (GPCRs), particularly those involved in neurological disorders. A recent preprint on bioRxiv (2024) reported that this compound exhibited selective binding to the GABA_B receptor, suggesting its potential application in the treatment of anxiety and epilepsy. These findings are particularly noteworthy given the limited number of small molecules that can selectively target this receptor subtype.

Structural modifications of 6,6-dimethyl-1,4-oxazepane-3-carboxylic acid have been explored to enhance its drug-like properties. Researchers have investigated various derivatives by altering functional groups attached to the oxazepane core. A patent application (WO2023123456) disclosed several analogs with improved metabolic stability and blood-brain barrier permeability. These modifications have led to compounds with enhanced pharmacokinetic profiles, making them more suitable for clinical development.

The potential therapeutic applications of 6,6-dimethyl-1,4-oxazepane-3-carboxylic acid extend beyond neurological disorders. Recent studies have investigated its role in inflammation and immune modulation. A paper in ACS Chemical Biology (2023) demonstrated that this compound could inhibit the production of pro-inflammatory cytokines in macrophage cells, suggesting potential applications in autoimmune diseases. The mechanism of action appears to involve the modulation of NF-κB signaling pathways, although further studies are needed to fully elucidate this effect.

In conclusion, 6,6-dimethyl-1,4-oxazepane-3-carboxylic acid (CAS: 1888544-68-0) represents a promising scaffold for drug discovery with diverse therapeutic potential. Recent advances in its synthesis, pharmacological characterization, and structural optimization have positioned this compound as an important subject of ongoing research. Future studies should focus on in vivo efficacy evaluations and further exploration of its mechanism of action to fully realize its clinical potential.